2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide
Overview
Description
Scientific Research Applications
Synthesis and Biological Applications
Antimalarial Activity : Compounds derived from similar structures have shown potential as antimalarial agents. The reduction of azomethine bonds in thiosemicarbazones, followed by modifications, led to derivatives with increased antimalarial activity, though accompanied by heightened toxicity (Klayman et al., 1983).
Antioxidant Activity : New compounds synthesized from hydrazinecarbothioamide demonstrated significant antioxidant activity. This research outlines the synthesis process and evaluates the antioxidant properties using the DPPH method, highlighting the potential of these compounds in mitigating oxidative stress (Ștefania-Felicia Bărbuceanu et al., 2014).
Anticancer Properties : Studies have indicated the cytotoxic potential of certain complexes derived from thiosemicarbazones against various cancer cell lines. This research emphasizes the synthesis, structural elucidation, and in vitro cytotoxicity evaluation, suggesting their application in cancer treatment (M. Muralisankar et al., 2016).
Materials Science and Corrosion Inhibition
Corrosion Inhibition : Thiosemicarbazide derivatives have been evaluated as corrosion inhibitors for metals in acidic environments. Their effectiveness in protecting steel surfaces from corrosion, through adsorption and formation of protective layers, has been documented, offering insights into their practical applications in industrial settings (E. Ebenso et al., 2010).
Electrochemical Applications : Boron-doped materials, including diamond thin-film electrodes, have been investigated for their electrochemical properties. These studies reveal the potential of boron-containing compounds in enhancing electrochemical responses, which can be leveraged in sensors and other electronic devices (Granger et al., 2000).
Properties
IUPAC Name |
[4-[(methylcarbamothioylamino)carbamoyl]phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BN3O3S/c1-11-9(17)13-12-8(14)6-2-4-7(5-3-6)10(15)16/h2-5,15-16H,1H3,(H,12,14)(H2,11,13,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLSXNKYLPSMHPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)NNC(=S)NC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00657073 | |
Record name | {4-[2-(Methylcarbamothioyl)hydrazinecarbonyl]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
957060-78-5 | |
Record name | {4-[2-(Methylcarbamothioyl)hydrazinecarbonyl]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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